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Introduction to LSD1 and the Inhibitor LSD1-IN-38

Lysine-specific demethylase 1 (LSD1), also known as KDM1A, is a flavin-dependent
monoamine oxidase that plays a critical role in epigenetic regulation by removing methyl
groups from mono- and di-methylated histone H3 at lysine 4 (H3K4me1/2) and lysine 9
(H3K9me1/2).[1] By modulating histone methylation, LSD1 influences chromatin structure and
gene expression, thereby impacting various cellular processes, including differentiation,
proliferation, and development. Dysregulation of LSD1 activity has been implicated in
numerous cancers, making it an attractive therapeutic target.[2]

LSD1-IN-38, also identified as NCD38, is a novel small molecule inhibitor of LSD1.[3] It has
demonstrated anti-leukemic effects by inducing myeloid differentiation and hindering oncogenic
programs in leukemia cells.[3] Notably, NCD38 has been shown to elevate H3K27ac levels on
enhancers of target genes and activate super-enhancers, leading to the de-repression of
hematopoietic regulators.[3][4] This document provides detailed protocols for various
techniques to measure the target engagement of LSD1-IN-38, enabling researchers to assess
its biochemical potency, cellular activity, and downstream effects on chromatin.
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Data Presentation: Quantitative Analysis of LSD1-IN-
38 Activity

The following tables summarize the available quantitative data for LSD1-IN-38 (NCD38) and
provide a template for organizing experimental results.

Table 1: Biochemical Potency of LSD1-IN-38

Assay Type Inhibitor Target IC50 Notes

This value

reflects the effect

o LSD1-IN-38 Ovarian Cancer on cell
Cell Viability ~3 UM ) )
(NCD38) Cells proliferation, not
direct enzyme
inhibition.
Itis
) ) ] recommended to
Biochemical LSD1-IN-38 Recombinant Data not ]
] determine the
(e.g., HTRF) (NCD38) LSD1 available
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IC50.

Table 2: Cellular Target Engagement of LSD1-IN-38

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b15583431/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-lsd1-in-38-target-engagement
https://www.benchchem.com/product/b15583431/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-lsd1-in-38-target-engagement
https://www.benchchem.com/product/b15583431/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-lsd1-in-38-target-engagement
https://www.benchchem.com/product/b15583431/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-lsd1-in-38-target-engagement
https://www.benchchem.com/product/b15583431/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-lsd1-in-38-target-engagement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. ) EC50 /
Assay Type Inhibitor Cell Line Notes
Readout
CETSA can
provide direct
Cellular Thermal _
) LSD1-IN-38 ) Data not evidence of
Shift Assay Relevant cell line ] o
(NCD38) available target binding in
(CETSA)
a cellular
context.
NCD38 has been
shown to elevate
Western Blot LSD1-IN-38 ) Increased
_ Leukemia Cells H3K27ac levels
(Histone Marks) (NCD38) H3K27ac

at specific gene

enhancers.[4]

Increased
H3K4me2/H3K9

me2

Direct inhibition
of LSD1 is
expected to
increase these

marks.

Signaling Pathways and Experimental Workflows
LSD1 Signaling Pathway

Gene Repression LSDI-IN-38
P (NCD38)

Nucleus

Click to download full resolution via product page

Experimental Workflow for Target Engagement
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Experimental Protocols
Biochemical Assay for LSD1 Inhibition (Fluorescence-
based)

This protocol is adapted from commercially available LSD1 inhibitor screening kits and can be
used to determine the in vitro IC50 of LSD1-IN-38.[4][5]

Materials:
e Recombinant human LSD1 enzyme
e LSD1 substrate (e.g., di-methylated histone H3K4 peptide)

e LSD1 Assay Buffer
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e Horseradish Peroxidase (HRP)

e Fluorometric Substrate (e.g., 10-acetyl-3,7-dihydroxyphenoxazine, ADHP)

e LSD1-IN-38 (NCD38) dissolved in DMSO

o 96-well black microplate

e Fluorescence microplate reader (excitation 530-540 nm, emission 585-595 nm)
Procedure:

o Reagent Preparation: Prepare all reagents according to the manufacturer's instructions.
Dilute LSD1-IN-38 to various concentrations in Assay Buffer. The final DMSO concentration
should be kept below 1%.

o Assay Setup:

o Inhibitor Wells: To each well, add 120 ul of Assay Buffer, 20 pl of LSD1 enzyme, 20 pl of
HRP, 10 ul of Fluorometric Substrate, and 10 pl of the diluted LSD1-IN-38.

o 100% Initial Activity Wells: Add 120 pl of Assay Buffer, 20 ul of LSD1, 20 pl of HRP, 10 pl
of Fluorometric Substrate, and 10 pl of solvent (DMSO).

o Background Wells: Add 140 pl of Assay Buffer, 20 ul of LSD1, 20 ul of HRP, 10 pl of
Fluorometric Substrate, and 10 pl of solvent.

e Reaction Initiation: Initiate the reactions by adding 20 ul of the LSD1 substrate to all wells
except the background wells.

 Incubation: Cover the plate and incubate for 30 minutes at 37°C.

o Measurement: Read the fluorescence using a microplate reader at the specified
wavelengths.

o Data Analysis: Subtract the background fluorescence from all readings. Calculate the
percent inhibition for each concentration of LSD1-IN-38 relative to the 100% initial activity
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control. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data
to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA) for Target
Engagement

CETSA is a powerful method to confirm direct binding of a compound to its target in a cellular
environment.[6][7][8][9] This protocol provides a general framework for performing CETSA with
LSD1-IN-38.

Materials:

Cells expressing LSD1 (e.g., a relevant cancer cell line)

e LSD1-IN-38 (NCD38)

e Phosphate-buffered saline (PBS) with protease inhibitors

e PCR tubes or 96-well PCR plate

e Thermal cycler

o Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles)
o Centrifuge

o SDS-PAGE and Western blot reagents

e Anti-LSD1 antibody

Procedure:

o Cell Treatment: Culture cells to ~80% confluency. Treat the cells with either vehicle (DMSO)
or a desired concentration of LSD1-IN-38 for a specified time (e.g., 1-2 hours) at 37°C.

» Heating: Harvest the cells and resuspend them in PBS with protease inhibitors. Aliquot the
cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to
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70°C) for 3 minutes in a thermal cycler, followed by cooling at room temperature for 3
minutes.

Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen
and thawing at 25°C) or sonication.

Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20
minutes at 4°C to pellet the precipitated proteins.

Western Blot Analysis: Collect the supernatant (soluble fraction) and determine the protein
concentration. Normalize the protein concentrations and analyze the samples by SDS-PAGE
and Western blotting using an anti-LSD1 antibody.

Data Analysis: Quantify the band intensities for LSD1 at each temperature for both vehicle-
and LSD1-IN-38-treated samples. Plot the relative amount of soluble LSD1 as a function of
temperature. A shift in the melting curve to a higher temperature in the presence of LSD1-IN-
38 indicates target engagement and stabilization.

Western Blot for Histone Methylation Marks

This protocol allows for the assessment of changes in global levels of LSD1-specific histone

marks following treatment with LSD1-IN-38.

Materials:

Cells treated with vehicle or LSD1-IN-38

Histone extraction buffer

SDS-PAGE and Western blot reagents

Primary antibodies: anti-H3K4me2, anti-H3K9me2, anti-total Histone H3 (as a loading
control)

HRP-conjugated secondary antibody

Chemiluminescent substrate
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Procedure:

Cell Treatment: Treat cells with various concentrations of LSD1-IN-38 for a defined period
(e.g., 24-72 hours).

» Histone Extraction: Harvest the cells and extract histones using a histone extraction protocol
or a commercial Kit.

o Western Blot: Separate the histone extracts by SDS-PAGE and transfer to a PVDF
membrane.

¢ Antibody Incubation: Block the membrane and incubate with primary antibodies against
H3K4me2, H3K9me2, and total H3 overnight at 4°C.

o Detection: Wash the membrane and incubate with the appropriate HRP-conjugated
secondary antibody. Detect the signal using a chemiluminescent substrate and an imaging
system.

» Data Analysis: Quantify the band intensities for H3K4me2 and H3K9me2 and normalize to
the total H3 signal. Compare the levels of these marks in LSD1-IN-38-treated samples to the
vehicle-treated control.[10][11][12][13]

Chromatin Immunoprecipitation (ChlP)

ChIP is used to identify the genomic regions where LSD1 is bound and to assess how this
binding is affected by LSD1-IN-38. It can also be used to analyze changes in histone marks at
specific gene loci.[14][15][16]

Materials:

Cells treated with vehicle or LSD1-IN-38

Formaldehyde (for cross-linking)

Glycine

Cell lysis and nuclear lysis buffers
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Sonicator

ChIP-grade anti-LSD1 antibody or anti-H3K4me2/H3K9me2 antibodies
Protein A/G magnetic beads

Wash buffers with increasing stringency

Elution buffer

Proteinase K

Reagents for DNA purification

gPCR reagents and primers for target gene promoters

Procedure:

Cross-linking: Treat cells with formaldehyde to cross-link proteins to DNA. Quench the
reaction with glycine.

Cell Lysis and Chromatin Shearing: Lyse the cells and nuclei. Shear the chromatin to
fragments of 200-1000 bp using sonication.

Immunoprecipitation: Pre-clear the chromatin with magnetic beads. Incubate the chromatin
with the specific antibody (e.g., anti-LSD1) overnight at 4°C.

Immune Complex Capture: Add protein A/G magnetic beads to capture the antibody-
chromatin complexes.

Washes: Wash the beads with a series of buffers to remove non-specifically bound
chromatin.

Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the
cross-links by heating in the presence of high salt.

DNA Purification: Treat with RNase A and Proteinase K, and then purify the DNA.
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Analysis: Analyze the enrichment of specific DNA sequences by gPCR using primers for
known or putative LSD1 target genes. For genome-wide analysis, the purified DNA can be
used to prepare a library for next-generation sequencing (ChlP-seq).

Data Analysis: For gPCR, calculate the enrichment of target DNA in the immunoprecipitated
sample relative to an input control. For ChiP-seq, the sequencing reads are mapped to the
genome to identify regions of enrichment. Compare the results from LSD1-IN-38-treated and
vehicle-treated cells to identify changes in LSD1 binding or histone methylation at specific
genomic loci.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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